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Compound of Interest

Compound Name: 3-Ethyl-2,4-dimethylpent-1-ene

Cat. No.: B12542395

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of n-nonane and
several of its branched-chain isomers. An understanding of these properties is critical for
applications ranging from solvent selection and reaction optimization to the design of drug
delivery systems. The structural variations among nonane isomers, despite their identical
chemical formula (CoH-20), lead to significant differences in their physical behavior. This
document summarizes key experimental data, details the methodologies for their
measurement, and illustrates the structure-property relationships.

Physicochemical Property Comparison

The following table summarizes the key physicochemical properties of selected nonane
iIsomers. The data presented has been compiled from various scientific sources and databases.
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Boiling Point Melting Point Density (g/mL
Isomer Name Structure
(°C) (°C) at 20°C)
n-Nonane CH3(CHz2)7CHs 150.8 -53.5 0.718
CHsCH(CHs)
2-Methyloctane 143.2 -80.1 0.713-0.714
(CH2)sCHs
CHsCH2CH(CH5)
3-Methyloctane 144 -107.6 0.721
(CH2)4aCHs
CHs(CHz2)sCH(C
4-Methyloctane 141.6 - 142.4 -113.3 0.722
Hs)(CH2)2CHs
2,2- (CH3)3C(CH2)4aC
. 132.0- 133 -113 0.707
Dimethylheptane  Hs
2,3- CHs(CHz2)sCH(C
_ 140 - 141 -116 0.726 (at 25°C)
Dimethylheptane  Hs3)CH(CHs)2
2,6- (CH3)2CH(CH?2)s
_ 135.2 -103.0 0.709
Dimethylheptane  CH(CHs)2
CH3CH2CH(CH(
3-Ethyl-4-
CHs)2)CH2CH:C 140.1-142.2 -113.0 0.736 - 0.744
methylhexane
Hs
2,2,4,4-
(CH3)sCCH2C(C
Tetramethylpenta Ha) 121 - 122 -67 t0 -66.2 0.720
3)3
ne
2,2,5- (CH3)3CCH2CH:2
_ 124.1 -109.2 0.709
Trimethylhexane CH(CH:)2
2,3,5- (CH3)2CHCH2CH
_ 131.4 -127.8 0.718
Trimethylhexane (CH3)CH(CHs)2
2,2,3,3-
(CH3)3CC(CHs)2
Tetramethylpenta 1415 - 0.755
CH2CHs

ne

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12542395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Note: Slight variations in reported values can be attributed to differences in experimental
conditions and measurement precision.

Structure-Property Relationships

The degree of branching in the carbon chain of nonane isomers significantly influences their
intermolecular forces, which in turn dictates their physical properties.

Relationship Between Branching and Boiling Point in Nonane Isomers

Molecular Structure

Linear Chain Moderately Branched Highly Branched
(n-Nonane) (e.g., 2-Methyloctane) (e.g., 2,2,4,4-Tetramethylpentane)

Intermolecular Forcgs

Y

Weaker van der Waals forces
(Smaller surface area)

Stronger van der Waals forces

(Larger surface area)

hysicochemical Propew

Higher Boiling Point Lower Boiling Point

Click to download full resolution via product page
Caption: Increasing branching in nonane isomers leads to lower boiling points.

Experimental Protocols

The following sections detail the standardized methodologies for determining the key
physicochemical properties of nonane isomers.
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Boiling Point Determination

1. Ebulliometer Method: This method provides highly accurate boiling point measurements.[1]

e Principle: An ebulliometer is an apparatus designed to measure the boiling point of a liquid
by maintaining a constant pressure. The temperature of the vapor in equilibrium with the
boiling liquid is measured.

o Apparatus: Ebulliometer, heating mantle, condenser, and a calibrated temperature sensor
(e.g., platinum resistance thermometer).

e Procedure:
o The ebulliometer is filled with the nonane isomer sample.

o The liquid is heated to a steady boil, and the vapor is condensed and returned to the
boiling liquid.

o The temperature of the vapor is continuously monitored until a stable reading is achieved.
This stable temperature is recorded as the boiling point at the measured ambient
pressure.

o The observed boiling point is then corrected to standard atmospheric pressure (101.325
kPa).

2. Thiele Tube Method: A simpler method suitable for smaller sample volumes.

e Principle: A small sample of the liquid is heated in a tube immersed in a heating bath (Thiele
tube), and the temperature at which the liquid's vapor pressure equals the atmospheric
pressure is determined.

o Apparatus: Thiele tube, heating oil (e.g., mineral oil), small test tube, capillary tube (sealed at
one end), thermometer, and a heat source (e.g., Bunsen burner or heating mantle).

e Procedure:

o Afew drops of the nonane isomer are placed in the small test tube.
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o The capillary tube is placed (open end down) into the test tube.

o The test tube is attached to the thermometer and immersed in the Thiele tube filled with
heating oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

o Heating is continued until a rapid and continuous stream of bubbles is observed, and then
the heat is removed.

o The temperature at which the liquid just begins to be drawn back into the capillary tube
upon cooling is recorded as the boiling point.

Melting Point Determination (Capillary Method)

e Principle: A small, solid sample of the compound is heated at a controlled rate in a capillary
tube. The temperature range over which the substance melts is observed and recorded.[2]
For liquid samples at room temperature, the sample is first frozen.

o Apparatus: Melting point apparatus, capillary tubes, and a low-temperature bath (e.g., dry
ice/acetone) for freezing liquid samples.

e Procedure:

o A small amount of the liquid nonane isomer is introduced into a capillary tube, which is
then sealed.

o

The sample is frozen using a low-temperature bath.

[¢]

The capillary tube is placed in the heating block of the melting point apparatus.

[¢]

The sample is heated rapidly to a temperature just below the expected melting point, and
then the heating rate is slowed to 1-2 °C per minute.
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o The temperature at which the first droplet of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the last crystal of the solid melts is recorded as the end of the
melting range.

Density Determination

e Principle: The mass of a known volume of the liquid isomer is measured at a specific
temperature.

o Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance, and a
constant-temperature bath.

e Procedure:

[e]

The empty pycnometer is weighed.

o ltis then filled with the nonane isomer and placed in a constant-temperature bath until it
reaches thermal equilibrium.

o The volume is adjusted precisely to the pycnometer's calibration mark.
o The filled pycnometer is reweighed.

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Viscosity Determination (ASTM D445)

e Principle: The kinematic viscosity is determined by measuring the time it takes for a fixed
volume of the liquid to flow under gravity through a calibrated glass capillary viscometer at a
known and closely controlled temperature.[3][4] The dynamic viscosity can then be
calculated by multiplying the kinematic viscosity by the density of the liquid.[3]

o Apparatus: Calibrated capillary viscometer (e.g., Ubbelohde type), constant-temperature
bath, stopwatch, and a means to apply suction or pressure.
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e Procedure:

o

The viscometer is charged with the nonane isomer sample.

o The viscometer is placed in the constant-temperature bath until the sample reaches the
desired temperature.

o The liquid is drawn up into the upper bulb of the viscometer.

o The time taken for the liquid to flow between two marked points on the capillary is
accurately measured.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration
constant of the viscometer.

Surface Tension Determination

e Principle: Several methods can be employed, including the Du Nouy ring method, Wilhelmy
plate method, or pendant drop method. The pendant drop method is described here.

o Apparatus: A syringe with a needle, a light source, a camera with a magnifying lens, and
software for image analysis.

e Procedure:
o Adrop of the nonane isomer is formed at the tip of the needle.
o An image of the pendant drop is captured by the camera.

o The shape of the drop is analyzed by the software. The surface tension is calculated
based on the drop's shape, which is determined by the balance between surface tension
and gravity.

This guide serves as a foundational resource for understanding the physicochemical properties
of nonane isomers. For specific applications, it is recommended to consult detailed
experimental data and safety information for each isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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